Cas no 926211-42-9 (6-{4H,5H,6H,7H-Thieno3,2-cpyridin-5-yl}pyridin-3-amine)

• Product Name: 6-{4H,5H,6H,7H-Thieno3,2-cpyridin-5-yl}pyridin-3-amine
• CAS No: 926211-42-9
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• MDL: MFCD09050249
• CID: 4665398
• PubChem ID: 16777781
• Update Time: 2025-11-06

6-{4H,5H,6H,7H-Thieno3,2-cpyridin-5-yl}pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyridin-3-amine
• 6-{4H,5H,6H,7H-Thieno3,2-cpyridin-5-yl}pyridin-3-amine

• MDL： MFCD09050249
• Inchi： 1S/C12H13N3S/c13-10-1-2-12(14-7-10)15-5-3-11-9(8-15)4-6-16-11/h1-2,4,6-7H,3,5,8,13H2
• InChI Key： VEJCYGREDNZFMG-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC3C=CSC=3CC2)=CC=C1N

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 496.0±45.0 °C at 760 mmHg
• Flash Point: 253.8±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

6-{4H,5H,6H,7H-Thieno3,2-cpyridin-5-yl}pyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-{4H,5H,6H,7H-Thieno3,2-cpyridin-5-yl}pyridin-3-amine

Introduction to 6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl}pyridin-3-amine (CAS No. 926211-42-9)

6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl}pyridin-3-amine, with the CAS number 926211-42-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, making it a promising candidate for drug development.

The molecular structure of 6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl}pyridin-3-amine is characterized by the presence of a thienopyridine core fused with a pyridine ring. This intricate structure imparts the compound with distinct chemical and physical properties that are crucial for its biological activity. The thienopyridine moiety is known for its ability to modulate various biological targets, including enzymes and receptors, which makes it an attractive scaffold for the design of new therapeutic agents.

Recent studies have highlighted the potential of 6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl}pyridin-3-amine in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-proliferative activities. These properties are attributed to its ability to inhibit key enzymes involved in inflammatory pathways and cell proliferation. Additionally, preliminary data suggest that 6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl}pyridin-3-amine may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl}pyridin-3-amine has been further elucidated through in vitro and in vivo studies. In vitro assays have demonstrated that the compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Furthermore, cell-based assays have shown that 6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl}pyridin-3-amine can induce apoptosis in cancer cells while sparing normal cells. These findings suggest that the compound may have selective cytotoxicity against cancer cells.

In vivo studies have also provided valuable insights into the therapeutic potential of 6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl}pyridin-3-amine. Animal models of inflammation and cancer have shown that the compound can significantly reduce inflammation and tumor growth without causing significant toxicity. These results are promising and warrant further investigation in clinical trials.

The synthesis of 6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl}pyridin-3-amine has been optimized to improve yield and purity. Various synthetic routes have been explored to access this compound efficiently. One common approach involves the condensation of 5-bromothienopyridine with 3-amino pyridine followed by cyclization under appropriate conditions. The choice of reagents and reaction conditions is critical for achieving high yields and purity levels.

In addition to its therapeutic potential, 6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl}pyridin-3-amine has also been studied for its use as a probe in chemical biology research. The compound's unique structure and biological activity make it an excellent tool for investigating the function of specific proteins and pathways in living systems. For example, it has been used to study the role of COX enzymes in inflammatory responses and to identify novel targets for drug discovery.

The safety profile of 6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl}pyridin-3-amine is an important consideration for its development as a therapeutic agent. Preclinical studies have shown that the compound is well-tolerated at effective doses with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 6-{4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-y l}py ridi n - 3 - am ine strong > (CAS No. 926211 - 4 2 - 9) represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory diseases , cancer , and neurodegenerative disorders . Its unique structural features , potent biological activity , and favorable safety profile make it an attractive candidate for further development . Ongoing research aims to optimize its pharmacological properties and advance it towards clinical trials . p >